Cas no 261762-81-6 (6-Chloro-2-fluoro-3-methylbenzoyl chloride)

• Product Name: 6-Chloro-2-fluoro-3-methylbenzoyl chloride
• CAS No: 261762-81-6
• MF: C₈H₅Cl₂FO
• MW: 207.02910399437
• MDL: MFCD01631361
• CID: 92594
• PubChem ID: 2773670
• Update Time: 2024-10-30

6-Chloro-2-fluoro-3-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-fluoro-3-methylbenzoyl chloride
• 6-Chloro-2-fluoro-m-toluoyl chloride
• AC1MCNAJ
• AC1Q2LWS
• ACMC-20alzl
• CTK4F7262
• JRD-1052
• PC0103
• 2-Chloro-3-(chlorocarbonyl)-4-fluorotoluene, 2-Chloro-6-fluoro-m-toluoyl chloride
• Benzoyl chloride, 2-chloro-6-fluoro-3-methyl- (9CI)
• Benzoyl chloride, 2-chloro-6-fluoro-3-methyl-
• SKL1243

• MDL： MFCD01631361
• Inchi： 1S/C8H5Cl2FO/c1-4-2-3-5(11)6(7(4)9)8(10)12/h2-3H,1H3
• InChI Key： XJFKTIHKOKWAEF-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=C(F)C=CC(C)=C1Cl

Computed Properties

• Exact Mass: 205.97025
• Monoisotopic Mass: 205.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless liquid with irritation
• Density: 1.396
• Boiling Point: 247.1°C at 760 mmHg
• Flash Point: 103.2°C
• Refractive Index: 1.5265
• PSA: 17.07
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

6-Chloro-2-fluoro-3-methylbenzoyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34-36/37/38-22
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives